Cas no 34622-08-7 (Neodymium(III) trifluoromethanesulfonate)

• Product Name: Neodymium(III) trifluoromethanesulfonate
• CAS No: 34622-08-7
• MF: C₃F₉NdO₉S₃
• MW: 591.447335243225
• MDL: MFCD00192343
• CID: 295007
• PubChem ID: 24866618
• Update Time: 2025-10-30

Neodymium(III) trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, neodymium(3+) salt (3:1)
• Neodymium Trifluoromethanesulfonate
• neodymium(3+),trifluoromethanesulfonate
• NEODYMIUM(III) TRIFLUOROMETHANESULFONATE
• NEODYMIUM TRIFLATE
• Neodymium(III) Triflate
• Nerol
• Trifluoromethanesulfonic Acid Neodymium(III) Salt
• Neodymium perfluoromethanesulfonate
• Nd(OTf)3
• SC10983
• TRA0030332
• AB1011128
• NEODYMIUM(III)TRIFLUOROMETHANESULFONATE
• neodymium(3+) ion tritrifluoromethanesulfonate
• Tris(trifluoromethylsulfonyloxy) neodymium(III)
• neodymium(3+);trifluoromethanesulfonate
• T1919
• GS-6795
• AKOS015852953
• SY016991
• DTXSID50370048
• 34622-08-7
• AMY37803
• H10826
• MFCD00192343
• A874921
• Neodymium(III) Trifluoromethanesulfonate,98%
• WYRSPTDNOIZOGA-UHFFFAOYSA-K
• neodymium(3+) tritriflate
• Neodymium(III) trifluoromethanesulfonate

• MDL： MFCD00192343
• Inchi： 1S/3CHF3O3S.Nd/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3
• InChI Key： WYRSPTDNOIZOGA-UHFFFAOYSA-K
• SMILES： [Nd+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 588.76400
• Monoisotopic Mass: 588.764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 197

Experimental Properties

• Color/Form: Bright purple crystal powder
• Density: 1.700(lit.)
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 196.74000
• LogP: 3.39660
• Sensitiveness: Sensitive to air
• Solubility: Soluble in water
• Vapor Pressure: No data available

Neodymium(III) trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Neodymium(III) trifluoromethanesulfonate

Neodymium(III) trifluoromethanesulfonate (CAS No. 34622-08-7): A Comprehensive Overview

Neodymium(III) trifluoromethanesulfonate, with the chemical formula C₄H₉FO₆N₂Nd, is a specialized compound that has garnered significant attention in the field of advanced materials and catalysis. This compound, identified by its CAS number 34622-08-7, is a salt derived from neodymium(III) ions and trifluoromethanesulfonic acid. Its unique chemical structure and properties make it a valuable reagent in various scientific applications, particularly in the synthesis of complex molecules and the development of novel catalysts.

The significance of Neodymium(III) trifluoromethanesulfonate lies in its ability to act as a highly effective Lewis acid catalyst. This property is particularly useful in organic synthesis, where it facilitates various reactions such as cross-coupling, esterification, and polymerization. The compound's stability under a wide range of conditions further enhances its utility in industrial and laboratory settings.

In recent years, there has been a growing interest in the application of Neodymium(III) trifluoromethanesulfonate in the field of green chemistry. Its use as a catalyst in solvent-free reactions has been explored, which aligns with the global shift towards more environmentally friendly chemical processes. These reactions often involve the use of neodymium(III) trifluoromethanesulfonate to promote transformations without the need for traditional solvents, thereby reducing waste and energy consumption.

The compound's role in material science is also noteworthy. Neodymium(III) trifluoromethanesulfonate has been investigated for its potential use in the synthesis of advanced materials such as luminescent compounds and magnetic materials. Its ability to stabilize rare earth metal ions makes it an excellent candidate for applications requiring precise control over material properties.

One of the most exciting areas of research involving Neodymium(III) trifluoromethanesulfonate is its application in pharmaceutical synthesis. The compound has been shown to enhance the efficiency of various synthetic pathways used in drug development. For instance, it has been utilized in the synthesis of heterocyclic compounds, which are prevalent in many modern pharmaceuticals. The ability of Neodymium(III) trifluoromethanesulfonate to accelerate these reactions without compromising yield or purity makes it an invaluable tool for medicinal chemists.

The catalytic properties of Neodymium(III) trifluoromethanesulfonate have also been leveraged in the development of novel agrochemicals. Its use as a catalyst in the synthesis of pesticides and herbicides has led to more efficient and sustainable agricultural practices. By facilitating key reactions that are essential for producing these compounds, Neodymium(III) trifluoromethanesulfonate helps to meet the growing demand for high-performance agrochemicals without compromising environmental standards.

In addition to its catalytic applications, Neodymium(III) trifluoromethanesulfonate has found use in analytical chemistry. Its ability to form stable complexes with various analytes makes it an effective reagent in spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These applications are crucial for the accurate identification and quantification of substances in complex mixtures.

The future prospects for Neodymium(III) trifluoromethanesulfonate are promising, with ongoing research exploring new applications and optimizing its use in existing processes. As the demand for high-performance materials and sustainable chemical processes continues to grow, compounds like Neodymium(III) trifluoromethanesulfonate will play an increasingly important role in advancing scientific and industrial capabilities.